Cas no 859177-63-2 (Boronic acid, [4-[[(4-nitrophenyl)amino]carbonyl]phenyl]-)

• Product Name: Boronic acid, [4-[[(4-nitrophenyl)amino]carbonyl]phenyl]-
• CAS No: 859177-63-2
• MF: C₁₃H₁₁BN₂O₅
• MW: 286.04784321785
• CID: 1842687
• PubChem ID: 57536091
• Update Time: 2025-04-21

Boronic acid, [4-[[(4-nitrophenyl)amino]carbonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-[[(4-nitrophenyl)amino]carbonyl]phenyl]-
• SCHEMBL10086133
• 859177-63-2
• B-[4-[[(4-Nitrophenyl)amino]carbonyl]phenyl]boronic acid

• Inchi： 1S/C13H11BN2O5/c17-13(9-1-3-10(4-2-9)14(18)19)15-11-5-7-12(8-6-11)16(20)21/h1-8,18-19H,(H,15,17)
• InChI Key： HZFYJPHFQIOIOV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.0761016g/mol
• Monoisotopic Mass: 286.0761016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų